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Compound of Interest

Compound Name: Methyl O-acetylricinoleate

Cat. No.: B092217 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the toxicological profile of Methyl
O-acetylricinoleate, a derivative of ricinoleic acid from castor oil, to support its safe and

effective use in research and development applications. This document summarizes available

toxicological data, outlines relevant experimental methodologies, and presents key information

in a structured format for ease of reference.

Executive Summary
Methyl O-acetylricinoleate is characterized by a generally low order of acute toxicity. The

available data, primarily from studies on the parent compound methyl ricinoleate and related

ricinoleic acid derivatives, suggest a low potential for skin irritation and sensitization. However,

Methyl O-acetylricinoleate is classified as a substance that can cause serious eye irritation.

Genotoxicity studies on related compounds have not indicated mutagenic potential. This guide

emphasizes the importance of appropriate handling and safety precautions, particularly

concerning eye protection, during its use in a research setting.
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Property Value

Chemical Name
Methyl (9Z,12R)-12-(acetyloxy)octadec-9-

enoate

Synonyms
Methyl acetylricinoleate, O-Acetylricinoleic acid

methyl ester

CAS Number 140-03-4

Molecular Formula C₂₁H₃₈O₄

Molecular Weight 354.53 g/mol

Appearance Colorless to pale yellow, oily liquid[1]

Toxicological Data
The toxicological data for Methyl O-acetylricinoleate is primarily based on studies of the

closely related compound, methyl ricinoleate, and the broader family of ricinoleic acid

derivatives. The Cosmetic Ingredient Review (CIR) Expert Panel has considered the safety

data on castor oil and ricinoleic acid to be broadly applicable to this group of cosmetic

ingredients[2][3].

Acute Toxicity
Studies on methyl ricinoleate indicate a low level of acute oral toxicity.

Endpoint Species Route Value Reference

LD₅₀ Rat Oral > 2000 mg/kg bw
ECHA Substance

Information

LD₅₀ Mouse Oral 34900 mg/kg
The Good

Scents Company

Skin Irritation and Sensitization
Direct quantitative data on the skin irritation and sensitization potential of Methyl O-
acetylricinoleate are limited. However, information on related compounds suggests a low
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likelihood of significant skin reactions.

Endpoint Species Result Reference

Skin Irritation Not Specified Not determined
The Good Scents

Company

Skin Sensitization Not Specified Data not available -

The CIR Expert Panel concluded that castor oil is not a significant skin irritant or sensitizer in

human clinical tests[2]. However, some studies on ricinoleic acid have shown the potential for

mild irritation[3].

Eye Irritation
Methyl O-acetylricinoleate is classified as a substance that causes serious eye irritation.

Endpoint Classification Reference

Eye Irritation
GHS: Causes serious eye

irritation
PubChem

Genotoxicity
No direct genotoxicity data for Methyl O-acetylricinoleate were identified. Studies on castor oil

and sodium ricinoleate did not show evidence of genotoxicity in bacterial or mammalian test

systems[2].

Assay Test System Result Reference

Bacterial Reverse

Mutation (Ames Test)

on related compounds

Salmonella

typhimurium
Negative CIR Final Report

In vitro Mammalian

Chromosome

Aberration Test on

related compounds

Mammalian cells Negative CIR Final Report
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Experimental Protocols
The following sections detail the standard methodologies for key toxicological assessments,

based on OECD guidelines. These protocols provide a framework for the generation of further

data on Methyl O-acetylricinoleate.

Acute Oral Toxicity - OECD 423 (Acute Toxic Class
Method)
This method is used to estimate the acute oral toxicity of a substance.
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Phase 1: Sighting Study

Phase 2: Main Study

Dose single animal at starting dose (e.g., 300 mg/kg)

Observe for 48 hours for mortality

If mortality, re-dose new animal at lower dose

Yes

If no mortality, proceed to main study

No

Dose 3 animals sequentially at selected dose level

Observe for 14 days (mortality, clinical signs, body weight)

Necropsy of all animals

Determine GHS Category based on number of mortalities

Click to download full resolution via product page

Acute Oral Toxicity (OECD 423) Workflow
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In Vitro Skin Irritation - OECD 439 (Reconstructed
Human Epidermis Test)
This in vitro method assesses the potential of a substance to cause skin irritation.
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Tissue Culture and Dosing

Viability Assessment

Classification

Culture Reconstructed Human Epidermis (RhE) tissues

Apply test substance to tissue surface

Incubate for a defined period (e.g., 60 minutes)

Wash tissue to remove test substance

Incubate tissue with MTT reagent

Extract formazan dye

Measure absorbance at 570 nm

Calculate percentage of cell viability relative to negative control

Viability ≤ 50% -> Irritant (GHS Category 2) Viability > 50% -> Non-irritant

Click to download full resolution via product page

In Vitro Skin Irritation (OECD 439) Workflow
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In Vitro Eye Irritation - OECD 492 (Reconstructed human
Cornea-like Epithelium (RhCE) Test)
This in vitro method is used to identify chemicals not requiring classification for eye irritation or

serious eye damage.
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Tissue Treatment

Viability Assessment

Classification

Culture Reconstructed human Cornea-like Epithelium (RhCE) tissues

Apply test substance to the epithelial surface

Incubate for a specified time

Rinse tissue to remove the substance

Incubate tissue with MTT

Extract formazan

Measure optical density

Calculate tissue viability (%)

Viability ≤ 60% -> Irritant Potential Viability > 60% -> No classification required

Click to download full resolution via product page

In Vitro Eye Irritation (OECD 492) Workflow
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Bacterial Reverse Mutation Test (Ames Test) - OECD 471
This in vitro test assesses the potential of a substance to induce gene mutations in bacteria.

Experimental Setup

Incubation and Analysis

Interpretation

Prepare histidine-auxotrophic Salmonella typhimurium strains

Mix bacteria with test substance (with and without S9 metabolic activation)

Pour mixture onto minimal glucose agar plates

Incubate plates for 48-72 hours

Count revertant colonies

Compare with negative and positive controls

Assess for a dose-related increase in revertants

Significant increase in revertants -> Mutagenic No significant increase -> Non-mutagenic
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Click to download full resolution via product page

Bacterial Reverse Mutation Test (Ames Test) Workflow

Signaling Pathways
Currently, there is no specific information available regarding the signaling pathways through

which Methyl O-acetylricinoleate may exert its toxic effects. The primary toxicological concern

identified is eye irritation, which is likely a result of direct cytotoxic effects on the corneal and

conjunctival cells rather than a specific signaling pathway.

Conclusion and Recommendations for Safe
Handling
Methyl O-acetylricinoleate presents a low hazard profile in terms of acute oral toxicity and is

expected to have a low potential for skin irritation and sensitization based on data from related

compounds. The primary and most significant hazard is its potential to cause serious eye

irritation.

For research applications, the following safety precautions are recommended:

Eye Protection: Always wear chemical safety goggles or a face shield when handling the

substance.

Hand Protection: Wear appropriate chemical-resistant gloves.

Ventilation: Use in a well-ventilated area to avoid inhalation of any aerosols or vapors that

may be generated.

General Hygiene: Practice good laboratory hygiene. Wash hands thoroughly after handling.

Further research to generate specific data for skin irritation and sensitization, as well as

genotoxicity, for Methyl O-acetylricinoleate would provide a more complete toxicological

profile and reduce reliance on read-across data from related compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 12 / 13 Tech Support

https://www.benchchem.com/product/b092217?utm_src=pdf-custom-synthesis
https://www.cir-safety.org/sites/default/files/Castor%20Oil.pdf
https://pubmed.ncbi.nlm.nih.gov/18080873/
https://pubmed.ncbi.nlm.nih.gov/18080873/
https://pubmed.ncbi.nlm.nih.gov/18080873/
https://pubmed.ncbi.nlm.nih.gov/18080873/
https://pubmed.ncbi.nlm.nih.gov/18080873/
https://www.researchgate.net/publication/283755681_Final_Report_on_the_Safety_Assessment_of_Ricinus_Communis_Castor_Seed_Oil_Hydrogenated_Castor_Oil_Glyceryl_Ricinoleate_Glyceryl_Ricinoleate_SE_Ricinoleic_Acid_Potassium_Ricinoleate_Sodium_Ricinoleate_
https://www.benchchem.com/product/b092217#toxicological-profile-of-methyl-o-acetylricinoleate-for-research-applications
https://www.benchchem.com/product/b092217#toxicological-profile-of-methyl-o-acetylricinoleate-for-research-applications
https://www.benchchem.com/product/b092217#toxicological-profile-of-methyl-o-acetylricinoleate-for-research-applications
https://www.benchchem.com/product/b092217#toxicological-profile-of-methyl-o-acetylricinoleate-for-research-applications
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b092217?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092217?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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